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Compound of Interest

Compound Name: MI-1904
Cat. No.: B15565730
Get Quote
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The proper disposal of any laboratory chemical is a critical component of ensuring safety and
environmental protection. However, the designation "MI-1904" is associated with multiple,
chemically distinct products, each requiring a unique disposal protocol. Without specific
information to identify the exact substance in question, providing accurate disposal guidance is
impossible and could lead to hazardous situations.

Our search has identified several different products labeled as "M1904" or a variation thereof:

A "Cleaner Wiping Cloth" with the product number M1904.[1]

e "Medium 199 w/ Earle's Salts w/o L-Glutamine," a cell culture medium with the product
identifier LM-M1904.

» A slow-release solid formulation containing bacteria, referred to as "MicroTab".

e "1-Methyl-3-n-octylimidazolium Bromide," a chemical compound with the product code
M1904.

The disposal procedures for these substances are fundamentally different, ranging from routine
waste to specialized hazardous material handling. For instance, the disposal of a cleaning cloth
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would likely fall under general waste, while a chemical reagent like 1-Methyl-3-n-
octylimidazolium Bromide would necessitate adherence to strict hazardous waste regulations.

To ensure the safe and proper disposal of your specific "MI-1904," it is imperative to first
positively identify the chemical nature of the substance. Please refer to the manufacturer's
Safety Data Sheet (SDS) that accompanied the product. The SDS will provide a detailed
breakdown of the chemical composition, associated hazards, and specific instructions for safe
handling, storage, and disposal.

Once the correct substance has been identified, a detailed and accurate disposal plan can be
formulated. This plan would typically include the following considerations, which are
generalized due to the current ambiguity:

General Principles of Laboratory Waste Disposal

For any laboratory chemical, the following steps represent a foundational approach to waste
management. However, these are not a substitute for the specific guidance provided in a
substance's SDS.

Step Description

Accurately identify the chemical and its hazards
by consulting the Safety Data Sheet (SDS).

1. Identification

Separate waste into compatible categories (e.g.,
_ halogenated solvents, non-halogenated
2. Segregation )
solvents, solid waste, aqueous waste) to

prevent dangerous reactions.

Clearly label all waste containers with the full
3. Labeling chemical name, concentration, and relevant

hazard symbols.

Store waste in appropriate, sealed containers in

4. Storage ) )
a designated, well-ventilated, and secure area.
Arrange for disposal through your institution's

5. Disposal Environmental Health and Safety (EHS) office or

a licensed hazardous waste disposal company.
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Logical Workflow for Chemical Disposal

The process of chemical disposal follows a logical progression to ensure safety and
compliance at each stage.

Figure 1. General workflow for laboratory chemical disposal.

We urge all researchers, scientists, and drug development professionals to exercise extreme
caution and to verify the identity of "MI-1904" before proceeding with any disposal procedures.
Consulting your institution's safety officer and the product-specific Safety Data Sheet is the first
and most critical step. Once you have identified the specific compound, we can provide more
targeted and actionable guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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